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Compound of Interest

Compound Name: 2,4-Dimethylheptan-4-ol

Cat. No.: B092151

An In-depth Technical Guide to 2,4-Dimethylheptan-
4-ol
For: Researchers, Scientists, and Drug Development Professionals

Subject: Core Chemical Properties, Structure, and Experimental Protocols of 2,4-
Dimethylheptan-4-ol

This document provides a comprehensive overview of the chemical properties, structural
information, and illustrative experimental protocols for 2,4-Dimethylheptan-4-ol (CAS No:
19549-77-0). The information is intended to support research and development activities.

Chemical Identity and Structure

2,4-Dimethylheptan-4-ol is a tertiary alcohol. Its structure consists of a heptane backbone with
two methyl groups at positions 2 and 4, and a hydroxyl group at position 4.

IUPAC Name: 2,4-dimethylheptan-4-ol[1]

Molecular Formula: CoH200[1][2][3]

CAS Number: 19549-77-0[1][2][3]

Canonical SMILES: CCCC(C)(CC(C)C)O[1][2]
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« InChl: InChl=1S/C9H200/c1-5-6-9(4,10)7-8(2)3/h8,10H,5-7H2,1-4H3[1][3]

« InChiKey: QKRRAXACNUNGCF-UHFFFAOYSA-N[1][3]

Mandatory Visualization: Chemical Structure
Figure 1: 2D Chemical Structure of 2,4-Dimethylheptan-4-ol.

Physicochemical Properties

The following tables summarize the key computed and experimental physicochemical
properties of 2,4-Dimethylheptan-4-ol.

Table 1: Physical and Chemical Properties

Property Value Reference
Molecular Weight 144.25 g/mol [1]
Boiling Point 176.6 °C at 760 mmHg [2]
Melting Point 6.15 °C (estimate) [2]
Density 0.824 g/cm? [2]
Flash Point 70 °C [2]
Refractive Index 1.4280 [2]
Vapor Pressure 0.33 mmHg at 25°C [2]

Table 2: Computed Properties
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Property Value Reference
XLogP3 2.7 [11[2]
Hydrogen Bond Donor Count 1 [1][2]
2:;3:[9% Bond Acceptor 1 2]
Rotatable Bond Count 4 [2]

Exact Mass

144.151415257

[2]

Complexity

88.7

[2]

Experimental Protocols

While specific, detailed experimental protocols for 2,4-Dimethylheptan-4-ol are not readily

available in the searched literature, this section provides illustrative methodologies based on

standard organic chemistry techniques for its synthesis and analysis.

lllustrative Synthesis Protocol: Grighard Reaction

This protocol describes a plausible synthesis of 2,4-Dimethylheptan-4-ol via the Grignard

reaction of propyl magnesium bromide with 4-methyl-2-pentanone.

Materials:

Magnesium turnings

1-Bromopropane

Anhydrous diethyl ether

4-Methyl-2-pentanone

lodine crystal (as initiator)

Saturated aqueous ammonium chloride (NH4Cl) solution
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e Anhydrous magnesium sulfate (MgSQa)
Procedure:

o Grignard Reagent Preparation: A flame-dried, three-necked flask equipped with a reflux
condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet is charged with
magnesium turnings and a small crystal of iodine under a nitrogen atmosphere. A solution of
1-bromopropane in anhydrous diethyl ether is added dropwise via the dropping funnel to
initiate the reaction. Once initiated, the remaining 1-bromopropane solution is added at a rate
that maintains a gentle reflux. After the addition is complete, the mixture is stirred until the
magnesium is consumed.

o Reaction with Ketone: The Grignard reagent is cooled in an ice bath. A solution of 4-methyl-
2-pentanone in anhydrous diethyl ether is added dropwise from the dropping funnel. The
reaction is exothermic and the addition rate should be controlled to maintain a gentle reflux.

e Quenching: After the addition is complete and the reaction has stirred for an additional hour
at room temperature, the mixture is carefully poured into a beaker containing crushed ice
and a saturated aqueous solution of ammonium chloride to quench the reaction and dissolve
the magnesium salts.

o Extraction and Purification: The resulting mixture is transferred to a separatory funnel. The
organic layer is separated, and the aqueous layer is extracted twice with diethyl ether. The
combined organic layers are washed with brine, dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

 Final Purification: The crude product is purified by fractional distillation under reduced
pressure to yield pure 2,4-Dimethylheptan-4-ol.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol outlines a general method for confirming the identity and purity of the synthesized
2,4-Dimethylheptan-4-ol. Mass spectral data for this compound is available from NIST, which
can be used for comparison.[4]

Instrumentation:
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e Gas chromatograph equipped with a capillary column (e.g., DB-5ms or equivalent).
e Mass spectrometer with electron ionization (El) source.
Procedure:

o Sample Preparation: A dilute solution of the purified product is prepared in a volatile solvent
such as dichloromethane or hexane.

e GC Conditions:
o Injector Temperature: 250 °C

o Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to
250 °C, and hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate.
e MS Conditions:

o lon Source: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 300.

o Source Temperature: 230 °C.

o Data Analysis: The retention time of the major peak in the chromatogram is recorded. The
resulting mass spectrum is compared with a reference spectrum from a database (e.g.,
NIST) to confirm the structure of 2,4-Dimethylheptan-4-ol. Purity is estimated from the
relative area of the product peak in the total ion chromatogram.

Logical Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and subsequent
purification of an organic compound like 2,4-Dimethylheptan-4-ol, as described in the protocol
above.
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Mandatory Visualization: Synthesis and Purification

Workflow
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Figure 2: General workflow for synthesis and purification.

Safety and Handling

2,4-Dimethylheptan-4-ol is classified as an irritant and a flammable liquid.[5] Users should
consult the full Safety Data Sheet (SDS) before handling.

Hazards: Irritating to eyes, skin, and the respiratory system.[5] It may be harmful if ingested,
inhaled, or absorbed through the skin.[5] The substance is a flammable liquid and vapor.[5]

e Precautions: Handle in a well-ventilated area, preferably a chemical fume hood.[5] Keep
away from heat, sparks, and open flames.[5]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, impervious
gloves, and chemical safety goggles.[5] An eyewash station should be readily available.[5]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

This guide is intended for informational purposes for a technical audience. All laboratory work
should be conducted with appropriate safety measures and after a thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092151#2-4-dimethylheptan-4-ol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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